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Compound of Interest

Compound Name: Aglinin A

Cat. No.: B12432415 Get Quote

Aglinin A: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Aglinin A is a naturally occurring triterpenoid, specifically a mixture of C(24)-epimers of

20S,24-epoxy-24,25-dihydroxy-3,4-secodammar-4(28)-en-3-oic acid. Found in plants

belonging to the Meliaceae family, this compound has garnered interest within the scientific

community. This technical guide provides a detailed overview of the known physical and

chemical properties of Aglinin A, experimental protocols for its isolation and characterization,

and an exploration of its biological activities based on available literature.

Physical and Chemical Properties
Aglinin A is a complex organic molecule with the molecular formula C30H50O5. The

quantitative physical and chemical data for Aglinin A are summarized below.
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Property Value Source

Molecular Formula C30H50O5 [1]

Molecular Weight 490.70 g/mol [1]

Appearance
Not specified in available

literature

Melting Point
Not specified in available

literature

Solubility
Soluble in methanol, ethyl

acetate, chloroform
[1]

Infrared (IR) Spectrum
Carbonyl (C=O) stretching at

1710 cm⁻¹
[1]

Note: Some physical properties such as melting point and specific solubility values are not yet

fully characterized in published literature.

Experimental Protocols
Isolation of Aglinin A from Aglaia smithii
A detailed method for the isolation of Aglinin A from the bark of Aglaia smithii has been

documented. The workflow for this process is outlined below.[1]

Extraction

Chromatography

Dried and milled bark of Aglaia smithii (5 kg) Exhaustive extraction with methanol at room temperature Concentrated methanol extract (0.7 kg) Vacuum Column Chromatography on Silica Gel 60
(300 g of extract)

Step gradient elution:
n-hexane-ethylacetate-methanol

Fraction eluted with n-hexane-ethylacetate (1:1) Column Chromatography on Silica Gel

Elution with chloroform:methanol (9.75:0.25)

Aglinin A (34 mg)
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Caption: Isolation workflow of Aglinin A.

Methodology:

Extraction: The dried and milled bark of Aglaia smithii (5 kg) is exhaustively extracted with

methanol at room temperature. The resulting solution is concentrated to yield a crude

methanol extract (0.7 kg).[1]

Initial Fractionation: A portion of the crude extract (300 g) is subjected to vacuum column

chromatography on silica gel 60. A step gradient of n-hexane-ethylacetate-methanol is used

for elution.[1]

Purification: The fraction eluted with a 1:1 mixture of n-hexane and ethyl acetate is collected

and further purified by column chromatography on silica gel. The column is eluted with a

solvent system of chloroform and methanol in a 9.75:0.25 ratio.[1]

Final Product: This purification step yields 20S,24-epoxy-24,25-dihydroxy-3,4-secodammar-

4(28)-en-3-oic acid (Aglinin A) (34 mg).[1]

Spectroscopic Characterization
The structure of the isolated Aglinin A was confirmed using spectroscopic methods.

¹H-NMR Spectroscopy: The proton nuclear magnetic resonance spectrum was used to

establish the fundamental structure of the molecule.[1]

Infrared (IR) Spectroscopy: The IR spectrum of Aglinin A shows a characteristic carbonyl

stretching vibration at 1710 cm⁻¹, confirming the presence of a carboxylic acid functional

group.[1]

Further detailed ¹³C-NMR and mass spectrometry data are not extensively available in the

current body of literature.

Biological Activity and Signaling Pathways
The biological activities of Aglinin A have not yet been extensively investigated. However,

based on the activities of structurally similar triterpenoids and compounds from the Aglaia
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genus, potential areas for future research include cytotoxic, anti-inflammatory, and antiviral

properties.

Currently, there is no published data detailing the specific mechanism of action or any signaling

pathways directly modulated by Aglinin A. The diagram below represents a hypothetical

workflow for investigating the potential anti-inflammatory activity of Aglinin A, based on

common methodologies in the field.

Cell-Based Assays

Analysis of Inflammatory Markers

Immune Cells (e.g., Macrophages)

Induce Inflammatory Response (e.g., with LPS)

Treat with Aglinin A

Measure Pro-inflammatory Cytokines (e.g., TNF-α, IL-6) Measure Nitric Oxide (NO) Production

Investigate Signaling Pathways (e.g., NF-κB, MAPK)

Click to download full resolution via product page

Caption: Hypothetical workflow for studying Aglinin A's anti-inflammatory effects.
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Conclusion
Aglinin A is a structurally interesting natural product with potential for further scientific

investigation. While its physical and chemical properties are partially characterized, more in-

depth studies are required to fully elucidate its profile. The biological activities of Aglinin A
remain largely unexplored, presenting a promising avenue for future research in drug discovery

and development. The experimental protocols outlined in this guide provide a foundation for

researchers to isolate and further investigate this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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